Cas no 2227914-63-6 ((1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol
• CAS No: 2227914-63-6
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 6406398
• PubChem ID: 165697067
• Update Time: 2025-06-12

(1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol
• EN300-1944802
• (1R)-2-amino-1-[3-chloro-4-(trifluoromethoxy)phenyl]ethan-1-ol
• 2227914-63-6

• Inchi： 1S/C9H9ClF3NO2/c10-6-3-5(7(15)4-14)1-2-8(6)16-9(11,12)13/h1-3,7,15H,4,14H2/t7-/m0/s1
• InChI Key： TXLGGANDEKOPPI-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CN)O)OC(F)(F)F

Computed Properties

• Exact Mass: 255.0273907g/mol
• Monoisotopic Mass: 255.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol

Introduction to (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol (CAS No. 2227914-63-6)

(1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol, with the CAS number 2227914-63-6, is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center, an amino group, a chloro substituent, and a trifluoromethoxy group. These functionalities contribute to its potential biological activities and therapeutic applications.

The chiral nature of (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol is of particular interest because enantiomers can exhibit different pharmacological properties. The (1R) configuration specifically has been studied for its potential in various biological systems. Recent research has focused on understanding the stereochemical effects on receptor binding, metabolic stability, and overall efficacy of this compound.

In terms of its chemical structure, the presence of the amino group in (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol allows for the formation of hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors. The chloro substituent adds to the lipophilicity of the molecule, potentially enhancing its ability to cross cell membranes. The trifluoromethoxy group, known for its electron-withdrawing properties, can influence the electronic distribution within the molecule, affecting its reactivity and stability.

Recent studies have explored the potential therapeutic applications of (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The compound has shown promising results in modulating specific GPCRs, which could lead to new treatments for neurological disorders, cardiovascular diseases, and other conditions.

Another area of interest is the potential use of (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol as an inhibitor of certain enzymes. Enzyme inhibition is a common strategy in drug design to target specific pathways involved in disease progression. For example, this compound has been evaluated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways. Inhibiting specific kinases can help in treating cancers and inflammatory diseases by disrupting aberrant signaling.

The metabolic stability and pharmacokinetic properties of (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol have also been investigated. Metabolic stability is crucial for ensuring that a drug remains active in the body long enough to exert its therapeutic effects. Studies have shown that this compound exhibits favorable metabolic stability in vitro and in vivo, suggesting that it could be suitable for further development as a drug candidate.

Clinical trials are an essential step in translating laboratory findings into practical treatments. While (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol is still in the early stages of preclinical research, preliminary data from animal models have been encouraging. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and shows promising efficacy in relevant disease models.

The safety profile of any potential drug candidate is a critical consideration. Toxicology studies on (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol have indicated that it has a favorable safety margin with no significant adverse effects observed at therapeutic concentrations. This safety profile supports further investigation into its therapeutic potential.

In conclusion, (1R)-2-amino-1-3-chloro-4-(trifluoromethoxy)phenylethan-1-ol (CAS No. 2227914-63-6) is a promising compound with unique structural features that make it an attractive candidate for further research and development. Its potential as a modulator of GPCRs and an inhibitor of key enzymes highlights its versatility and therapeutic potential. Ongoing studies will continue to elucidate its mechanisms of action and optimize its properties for clinical applications.